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This guide provides an objective comparison of epidemiological models used for the validation
and prediction of visceral leishmaniasis (VL) in Teresina, Brazil. The city has historically been a
major urban center for VL in the country, making it a critical location for studying and modeling
the disease's dynamics. This document summarizes quantitative data from various modeling
approaches, details the experimental protocols for model validation, and visualizes key
methodological workflows.

Data Presentation: A Comparative Analysis of Model
Performance

The following table summarizes the performance of different epidemiological models that have
been validated for visceral leishmaniasis in Teresina and other relevant areas in Brazil. Due to
the limited number of studies directly comparing a wide range of models specifically in
Teresina with standardized metrics, this table includes findings from broader studies on VL in
Brazil that are relevant to the methodologies applied in the region.
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Experimental Protocols

This section details the methodologies employed in the cited studies for the development and

validation of epidemiological models for visceral leishmaniasis.
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Prognostic Model for VL-Associated Death in Teresina
(Werneck et al., 2003)

o Objective: To develop a prognostic model to identify factors associated with death from
visceral leishmaniasis.

o Study Design: A case-control study was conducted in Teresina.

o Cases: Patients who died during treatment for VL.

o Controls: Arandom sample of patients who were alive at the end of the treatment.
o Data Collection: Clinical and laboratory data were collected from patient records.

* Model Development: A prognostic scoring system was developed based on clinical signs and
symptoms identified as being significantly associated with death.

« Validation: The model's performance was assessed by calculating its sensitivity and
specificity in discriminating between patients who died and those who survived.

Machine Learning Models for Outbreak Prediction and
Risk Classification (Lazar et al., 2024; Werneck et al.,
2025)

o Objective: To predict visceral leishmaniasis outbreaks and classify outbreak risk using
machine learning algorithms.

e Data Sources:

o Monthly confirmed VL cases from the Brazilian Ministry of Health's Information System for
Notifiable Diseases (SINAN).

o Meteorological data.
o Land-use and sociodemographic variables.

e Modeling Approaches:
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o Lazar et al. (2024): Employed Simple Feedforward Neural Networks, Deep Feedforward
Neural Networks, Long Short-Term Memory (LSTM) recurrent neural networks, and

Support Vector Regression.

o Werneck et al. (2025): Utilized a sliding window approach to capture short- and long-term

trends.

e Model Validation:

o Lazar et al. (2024): The primary metric for model evaluation was the Root Mean Squared
Error (RMSE).

o Werneck et al. (2025): Predictive performance was evaluated by calculating the Area
Under the Curve (AUC) for risk classification models.

Predictive Models for Clinical Diagnosis of VL in Brazil
(Luz et al.)

o Objective: To develop predictive models to aid in the clinical diagnosis of visceral
leishmaniasis.

o Study Population: Patients with clinical suspicion of VL.
» Data Collection:

o Clinical signs and symptoms.

o Laboratory examination results.

o Results from five different serological tests.
» Model Development:

o Logistic Regression: A multivariate logistic regression model was built to identify variables
significantly associated with a VL diagnosis.

o Classification and Regression Trees (CART): A decision tree model was generated to

create a classification framework.
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» Validation: The predictive performance of both models was evaluated using sensitivity and
specificity.

Mandatory Visualization

The following diagrams illustrate the workflows and logical relationships described in the
experimental protocols.
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Output & Application

Outbreak Predictions
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General workflow for epidemiological modeling of visceral leishmaniasis.
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Hierarchical structure of a multilevel model for VL in Teresina.

« To cite this document: BenchChem. [Comparative Guide to Epidemiological Models for
Visceral Leishmaniasis in Teresina]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222245#validation-of-epidemiological-models-for-
visceral-leishmaniasis-in-teresina]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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